Cas no 6953-64-6 (Benzeneacetic acid, a-bromo-, propyl ester)

• Product Name: Benzeneacetic acid, a-bromo-, propyl ester
• CAS No: 6953-64-6
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 508464
• PubChem ID: 236378
• Update Time: 2025-04-19

Benzeneacetic acid, a-bromo-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-bromo-, propyl ester
• propyl 2-bromo-2-phenylacetate
• 6953-64-6
• DTXSID50284757
• NSC-38809
• NSC38809
• propyl bromo(phenyl)acetate
• SCHEMBL2419442

• Inchi： 1S/C11H13BrO2/c1-2-8-14-11(13)10(12)9-6-4-3-5-7-9/h3-7,10H,2,8H2,1H3
• InChI Key： DFORELXXQPYYGT-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCCC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 256.00989
• Monoisotopic Mass: 256.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.359
• Boiling Point: 285.7°Cat760mmHg
• Flash Point: 126.6°C
• Refractive Index: 1.538
• PSA: 26.3